Cas no 2703760-44-3 (5-{2,6-diazaspiro3.5nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-{2,6-diazaspiro3.5nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703760-44-3
• MF: C₂₀H₂₂N₄O₄
• MW: 382.413084506989
• CID: 5614456
• PubChem ID: 165945086
• Update Time: 2025-05-26

5-{2,6-diazaspiro3.5nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-{2,6-diazaspiro[3.5]nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703760-44-3
• EN300-33365745
• 5-{2,6-diazaspiro3.5nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C20H22N4O4/c25-16-5-4-15(17(26)22-16)24-18(27)13-3-2-12(8-14(13)19(24)28)23-10-20(11-23)6-1-7-21-9-20/h2-3,8,15,21H,1,4-7,9-11H2,(H,22,25,26)
• InChI Key： COAKRHXYRHIXCS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(N1C1C(NC(CC1)=O)=O)=O)C=CC(=C2)N1CC2(CNCCC2)C1

Computed Properties

• Exact Mass: 382.16410520g/mol
• Monoisotopic Mass: 382.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.8Ų

Additional information on 5-{2,6-diazaspiro3.5nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

5-{2,6-Diazaspiro[3.5]nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

The compound with CAS No 2703760-44-3, named 5-{2,6-Diazaspiro[3.5]nonan-2-yl}-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly complex organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom—a feature that often imparts unique pharmacological properties.

Spiro compounds have been extensively studied due to their potential as antimicrobial agents, anticancer drugs, and neuroprotective agents. The spiro structure in this compound is formed by the diazaspiro[3.5]nonane moiety, which introduces a rigid framework that can enhance molecular stability and bioavailability. Recent studies have highlighted the importance of such structural features in improving the efficacy of therapeutic agents.

The isoindole core of this molecule is another key structural element that contributes to its biological activity. Isoindoles are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the dioxopiperidine group further enhances the compound's functional diversity, potentially enabling interactions with multiple pathways involved in disease progression.

Recent advancements in computational chemistry have allowed researchers to model the binding affinity and selectivity of this compound against various biological targets. For instance, molecular docking studies have revealed potential interactions with kinase enzymes, suggesting its role in inhibiting key signaling pathways associated with cancer and inflammatory diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis and oxidative coupling reactions. These methods ensure the formation of the spiro structure while maintaining the integrity of other functional groups. The development of efficient synthetic routes has been a focal point of recent research efforts, aiming to scale up production for preclinical studies.

Preclinical evaluations have demonstrated promising results in terms of in vitro activity and in vivo efficacy. For example, studies conducted on cancer cell lines have shown significant growth inhibition at relatively low concentrations, indicating a high potency profile. Additionally, pharmacokinetic studies suggest favorable absorption and distribution properties, making it a strong candidate for further development.

The integration of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity. These techniques provide critical insights into the stereochemistry and conformational dynamics of the molecule, which are essential for understanding its biological behavior.

As research progresses, there is growing interest in exploring the potential of this compound as a multitarget drug capable of addressing complex diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, CAS No 2703760-44-3 represents a cutting-edge advancement in medicinal chemistry with immense therapeutic potential. Its unique structural features and promising preclinical profile position it as a leading candidate for developing innovative treatments for various diseases.